Cas no 1091796-50-7 (N-1-(4-Bromophenyl)ethylmethanesulfonamide)

N-1-(4-Bromophenyl)ethylmethanesulfonamide structure
1091796-50-7 structure
Product Name:N-1-(4-Bromophenyl)ethylmethanesulfonamide
CAS No:1091796-50-7
MF:C9H12BrNO2S
MW:278.166080474854
MDL:MFCD13891254
CID:3035294
PubChem ID:43874216
Update Time:2025-04-21

N-1-(4-Bromophenyl)ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(4-Bromophenyl)ethyl]methanesulfonamide
    • VBKJAUSXTKHUMT-UHFFFAOYSA-N
    • BS-26350
    • SCHEMBL3990521
    • AKOS009054285
    • N-[1-(4-Bromo-phenyl)-ethyl]-methanesulfonamide
    • 1091796-50-7
    • N-1-(4-Bromophenyl)ethylmethanesulfonamide
    • MDL: MFCD13891254
    • Inchi: 1S/C9H12BrNO2S/c1-7(11-14(2,12)13)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3
    • InChI Key: VBKJAUSXTKHUMT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)NS(C)(=O)=O

Computed Properties

  • Exact Mass: 276.97721Da
  • Monoisotopic Mass: 276.97721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 381.6±44.0 °C at 760 mmHg
  • Flash Point: 184.6±28.4 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-1-(4-Bromophenyl)ethylmethanesulfonamide Security Information

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